4,4'-Bipyridine 4,4'-Bipyridine 4,4′-Dipyridyl (BPY) is an organic linker mainly used in the preparation of coordination polymers. It is a pyridine derivative in which pyridyl groups can rotate along the carbon-carbon structure. It can be used as a catalyst for photoelectrochemical reduction.
4,4′-bpy is popularly used to bridge metal centers to form coordination polymers with novel properties. 4,4′-bpy ligands can mediate electronic effects between paramagnetic metals ions by stabilizing the magnetic ordering.
4,4'-bipyridine is a bipyridine in which the two pyridine moieties are linked by a bond between positions C-4 and C-4'.
Brand Name: Vulcanchem
CAS No.: 553-26-4
VCID: VC21185606
InChI: InChI=1S/C10H8N2/c1-5-11-6-2-9(1)10-3-7-12-8-4-10/h1-8H
SMILES: C1=CN=CC=C1C2=CC=NC=C2
Molecular Formula: C10H8N2
Molecular Weight: 156.18 g/mol

4,4'-Bipyridine

CAS No.: 553-26-4

Cat. No.: VC21185606

Molecular Formula: C10H8N2

Molecular Weight: 156.18 g/mol

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4,4'-Bipyridine - 553-26-4

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Description 4,4′-Dipyridyl (BPY) is an organic linker mainly used in the preparation of coordination polymers. It is a pyridine derivative in which pyridyl groups can rotate along the carbon-carbon structure. It can be used as a catalyst for photoelectrochemical reduction.
4,4′-bpy is popularly used to bridge metal centers to form coordination polymers with novel properties. 4,4′-bpy ligands can mediate electronic effects between paramagnetic metals ions by stabilizing the magnetic ordering.
4,4'-bipyridine is a bipyridine in which the two pyridine moieties are linked by a bond between positions C-4 and C-4'.
CAS No. 553-26-4
Molecular Formula C10H8N2
Molecular Weight 156.18 g/mol
IUPAC Name 4-pyridin-4-ylpyridine
Standard InChI InChI=1S/C10H8N2/c1-5-11-6-2-9(1)10-3-7-12-8-4-10/h1-8H
Standard InChI Key MWVTWFVJZLCBMC-UHFFFAOYSA-N
SMILES C1=CN=CC=C1C2=CC=NC=C2
Canonical SMILES C1=CN=CC=C1C2=CC=NC=C2
Boiling Point 305.0 °C
Melting Point 111.0 °C

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